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Abstract
TJ191, with the chemical name 2-Amino-3-methylcarboxy-5-heptyl-thiophene, is a novel

synthetic 2-aminothiophene-3-carboxylic acid ester derivative.[1][2][3][4] It has demonstrated

potent and selective anti-cancer activity, particularly against malignant T-cell

leukemia/lymphoma cells that exhibit low expression of the Transforming Growth Factor β Type

III Receptor (TβRIII).[1] This technical guide provides an in-depth overview of the chemical

structure, properties, and biological activity of TJ191, with a focus on its mechanism of action

and the experimental protocols used for its characterization. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties
TJ191 is a small molecule with a well-defined chemical structure. Its properties have been

characterized through various analytical techniques.

Chemical Structure
The chemical structure of TJ191 is presented below:

Figure 1: Chemical Structure of TJ191

Caption: 2D representation of the molecular structure of TJ191.
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Chemical and Physical Properties
A summary of the key chemical and physical properties of TJ191 is provided in the table below.

Property Value Reference

IUPAC Name
2-Amino-3-methylcarboxy-5-

heptyl-thiophene

Molecular Formula C13H21NO2S

Molecular Weight 255.38 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Store at -20°C for long-term

stability

Biological Activity and Mechanism of Action
TJ191 exhibits selective cytotoxicity against specific cancer cell lines, with a particularly

pronounced effect on T-cell leukemia/lymphoma. Its mechanism of action is closely linked to

the expression levels of TβRIII.

In Vitro Anti-proliferative Activity
TJ191 has been shown to inhibit the proliferation of various human T-cell leukemia/lymphoma

cell lines. The half-maximal inhibitory concentration (IC50) values for TJ191 against a panel of

cell lines are summarized in the table below.

Cell Line Cell Type IC50 (µM) TβRIII Expression

CEM T-cell leukemia 0.15 ± 0.03 Low

Molt-4 T-cell leukemia 0.21 ± 0.05 Low

Jurkat T-cell leukemia > 10 High

H9 T-cell lymphoma > 10 High
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Data extracted from El-Gazzar et al., 2017.

Induction of Apoptosis
TJ191 has been demonstrated to induce apoptosis in sensitive T-cell leukemia cells in a time-

and dose-dependent manner. This was confirmed through caspase-3 activity assays.

Correlation with TβRIII Expression
A key finding is the inverse correlation between the expression of TβRIII and the sensitivity of

T-cell leukemia/lymphoma cell lines to TJ191. Cells with low TβRIII expression are highly

sensitive to the cytotoxic effects of TJ191, while those with high TβRIII expression are

resistant.

The proposed mechanism suggests that TβRIII may act as a protective factor against TJ191-

induced cytotoxicity. The exact signaling pathway through which TJ191 exerts its effects in low

TβRIII-expressing cells is still under investigation.
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Seed cells in 96-well plates

Add serial dilutions of TJ191

Incubate for 72 hours

Add MTT solution

Incubate for 4 hours

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm

Calculate IC50 values

 

Prepare cell lysates

Determine protein concentration (BCA assay)

Separate proteins by SDS-PAGE

Transfer proteins to a PVDF membrane

Block membrane with 5% non-fat milk

Incubate with primary antibody (anti-TβRIII)

Incubate with HRP-conjugated secondary antibody

Detect signal using ECL substrate

Image and quantify band intensity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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